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Compound of Interest

Compound Name: Hexyl butyrate
CAS No.: 2639-63-6
Cat. No.: B1222595
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for hexyl
butyrate, a common ester used in the flavor, fragrance, and chemical synthesis industries. The
information is compiled to meet the needs of laboratory and research professionals,
emphasizing safe experimental conduct and emergency preparedness.

Chemical Identification and Properties

Hexyl butyrate, also known as hexyl butanoate, is a clear, colorless liquid recognized for its
sweet, fruity aroma reminiscent of pineapple and apricot.[1][2] It is this characteristic that drives
its use in various commercial products.[1] For the research and drug development professional,
it is essential to understand its physical and chemical properties to ensure safe handling and
storage.

Table 1: Chemical Identification of Hexyl Butyrate
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Identifier

Value

Chemical Name

Hexyl butyrate[1]

Synonyms

Hexyl butanoate, n-Hexyl butanoate[1][3]

CAS Number

2639-63-6[1][4]

Molecular Formula

C10H2002[1][5]

Molecular Weight

172.27 g/mol [1]

IUPAC Name

hexyl butanoate[5]

Table 2: Physicochemical Properties of Hexyl Butyrate

Property Value Source
Appearance Clear, colorless liquid [1]
Odor Sweet, fruity, pineapple-like [1112]
Boiling Point 198 - 206 °C (at 760 mmHg) [1][5]
Melting Point -78 °Cto-95 °C [1][5]
Flash Point >75 °C (closed cup) [1]
Density 0.851 - 0.88 g/cm? at 20-25 °C [1]14]
Vapor Pressure 0.23 mm Hg at 25 °C [6]
Vapor Density 6 (Air=1) [3]

Solubility

Slightly soluble in water;
miscible with alcohols and [1]

most organic solvents.

Refractive Index

1.410-1.420 at 20 °C [1]

Hazard Identification and Classification
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Hexyl butyrate is classified as a combustible liquid.[6][7] While it poses a low health hazard
under normal handling conditions, the vapor can form explosive mixtures with air upon intense
heating.[4] It is crucial to be aware of its hazard classification for proper risk assessment in a
laboratory setting.

Table 3: GHS Hazard Classification

Classification Hazard Statement

Flammable liquids (Category 4) H227: Combustible liquid[4]

Note: This substance is not classified for acute toxicity, skin corrosion/irritation, or other specific
target organ toxicity based on available data.[6][7]

Toxicological Data

Toxicological data is critical for understanding the potential health effects of a substance. For
hexyl butyrate, the acute toxicity is considered low.

Table 4: Acute Toxicity Data

Test Route Species Dose Result

Details of toxic

effects not
LD50 Oral Rat >5 g/kg reported other
than lethal dose
value.[8]
Standard Draize ) Mild skin irritation
Dermal Rabbit -
test observed.[6][8]

Experimental Protocols

The toxicological data presented are derived from standardized testing protocols. While specific
experimental reports for hexyl butyrate are not publicly available, the methodologies follow
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established guidelines such as those from the Organisation for Economic Co-operation and
Development (OECD).

Acute Oral Toxicity (LD50) - General Protocol (Based on OECD Guideline Principles) The acute
oral toxicity test is designed to determine the median lethal dose (LD50), which is the dose of a
substance that is lethal to 50% of the test animals in a group.[1] A common approach is the
"limit test," particularly for substances with low expected toxicity.[1]

o Test Animals: Typically, young adult rats are used.[1] Animals are fasted before
administration of the test substance.[1]

o Dose Administration: A single high dose, often up to 5 g/kg of body weight, of the test
substance is administered orally via gavage.[1]

o Observation: The animals are observed for a period of 1 to 2 weeks for any signs of toxicity,
morbidity, and mortality.[1]

o Conclusion: If no mortality is observed at the limit dose, the LD50 is determined to be greater
than that dose, and further testing at higher doses is not typically required.[1]

Dermal Irritation - General Protocol (Based on OECD Guideline 404) This test assesses the
potential of a substance to cause reversible inflammatory changes to the skin.[7][9]

e Test Animals: The albino rabbit is a commonly used model for this assay.[7][10] A small area
of the animal's dorsal skin is clipped free of fur 24 hours before the test.[7]

o Application: A specified amount (e.g., 0.5 mL) of the test substance is applied to a small
gauze patch, which is then placed on the prepared skin.[7] The patch is typically secured
with tape and may be covered with an occlusive or semi-occlusive dressing.[9]

e Exposure: The exposure period is typically 4 hours.[7]

o Observation and Scoring: After the patch is removed, the skin is observed for signs of
erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours).
[7] The reactions are scored according to a standardized scale (e.g., Draize scale).[8] The
mean scores for erythema and edema are used to calculate a primary irritation index, which
classifies the substance's irritation potential.
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Safe Handling and Storage

Proper handling and storage procedures are paramount to ensure the safety of laboratory
personnel.

Workflow for Safe Handling of Hexyl Butyrate
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Consult Safety Data Sheet (SDS)

:

Ensure adequate ventilation
(fume hood recommended)

:

Don appropriate Personal
Protective Equipment (PPE)

Preparation

Keep away from ignition sources
(heat, sparks, open flames)

;

Use non-sparking tools

,

Avoid contact with skin and eyes

:

Avoid inhalation of vapors

Handling

Keep container tightly closed

Store in a cool, dry,
well-ventilated area

Wash hands thoroughly

Post-Handling

Figure 1: Safe Handling Workflow
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Emergency Event

Spill or Leak? Personnel Exposure?

.- ¥ b N —a
Inhalation: Skin Contact: Eye Contact: Ingestion:
— Use dry chemical, CO2, . . . . .
Remove ignition sources or alcohol-resistant foam Move to fresh air. Remove contaminated clothing. Rinse with water for 15 mins. Rinse mouth. Do NOT induce vomiting.
Seek medical attention. Wash with soap and water. Seek medical attention. Seek immediate medical attention.
First Aid
4 v

Wear self-contained
breathing apparatus (SCBA)

. .

Contain spill with inert Cool unopened containers
absorbent material with water spray

Collect and place in a
suitable container for disposal

Do not let enter drains

Ensure ventilation

Fire Response

Spill Response

Figure 2: Emergency Response Logic

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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